Cas no 53553-13-2 (Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-)

Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- structure
53553-13-2 structure
Product Name:Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
CAS No:53553-13-2
MF:C14H16F3NO4S
MW:351.341353416443
CID:1582839
PubChem ID:20505852
Update Time:2025-04-21

Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
    • YGQYLOAJDJRVEL-UHFFFAOYSA-N
    • SCHEMBL11179584
    • 53553-13-2
    • 3-[(3-Methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)benzoic acid
    • DTXSID201159092
    • 3-(3-methylpiperidin-1-yl)sulfonyl-5-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C14H16F3NO4S/c1-9-3-2-4-18(8-9)23(21,22)12-6-10(13(19)20)5-11(7-12)14(15,16)17/h5-7,9H,2-4,8H2,1H3,(H,19,20)
    • InChI Key: YGQYLOAJDJRVEL-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)(N1CCCC(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 351.07528
  • Monoisotopic Mass: 351.07521365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 74.68

Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- Related Literature

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